Cas no 6553-64-6 (6,6-dimethylcyclohex-2-en-1-one)
6553-64-6 structure
Product Name:6,6-dimethylcyclohex-2-en-1-one
CAS No:6553-64-6
MF:C8H12O
MW:124.180282592773
MDL:MFCD09867957
CID:1689534
PubChem ID:11788302
Update Time:2025-04-21
6,6-dimethylcyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 6,6-dimethylcyclohex-2-en-1-one
- 2-cyclohexen-1-one, 6,6-dimethyl-
- LogP
- 6,6-Dimethyl-2-cyclohexen-1-one
- DTXSID801304112
- MFCD09867957
- SY262049
- 6,6-Dimethyl-2-cyclohexenone
- 6553-64-6
- 6,6-dimethyl-cyclohex-2-en-1-one
- AC9363
- AKOS024437018
- SCHEMBL7881717
- CS-0242735
- EN300-254458
- 6,6-dimethylcyclohex-2-enone
- KEYIROCHSRBPLS-UHFFFAOYSA-N
-
- MDL： MFCD09867957
- Inchi： 1S/C8H12O/c1-8(2)6-4-3-5-7(8)9/h3,5H,4,6H2,1-2H3
- InChI Key： KEYIROCHSRBPLS-UHFFFAOYSA-N
- SMILES： O=C1C=CCCC1(C)C
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
6,6-dimethylcyclohex-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779896-1g |
6,6-Dimethyl-2-cyclohexenone |
6553-64-6 | 95% | 1g |
$1090 | 2023-09-01 | |
| Enamine | EN300-254458-0.05g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 0.05g |
$241.0 | 2024-06-19 | |
| Enamine | EN300-254458-0.1g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 0.1g |
$359.0 | 2024-06-19 | |
| Enamine | EN300-254458-0.25g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 0.25g |
$513.0 | 2024-06-19 | |
| Enamine | EN300-254458-0.5g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 0.5g |
$808.0 | 2024-06-19 | |
| Enamine | EN300-254458-1.0g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 1.0g |
$1036.0 | 2024-06-19 | |
| Enamine | EN300-254458-2.5g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 2.5g |
$2177.0 | 2024-06-19 | |
| Enamine | EN300-254458-5.0g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 5.0g |
$4302.0 | 2024-06-19 | |
| Enamine | EN300-254458-10.0g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 10.0g |
$8395.0 | 2024-06-19 | |
| Enamine | EN300-254458-1g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 1g |
$1036.0 | 2023-09-14 |
6,6-dimethylcyclohex-2-en-1-one Related Literature
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
6553-64-6 (6,6-dimethylcyclohex-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
